Cas no 957065-96-2 (2-(3-Bromophenyl)-5-tert-butyl-1,3,4-oxadiazole)

• Product Name: 2-(3-Bromophenyl)-5-tert-butyl-1,3,4-oxadiazole
• CAS No: 957065-96-2
• MF: C₁₂H₁₃BrN₂O
• MW: 281.148422002792
• MDL: MFCD09878391
• CID: 802766
• PubChem ID: 26966993
• Update Time: 2025-08-03

2-(3-Bromophenyl)-5-tert-butyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromophenyl)-5-(tert-butyl)-1,3,4-oxadiazole
• 1,3,4-Oxadiazole,2-(3-bromophenyl)-5-(1,1-dimethylethyl)-
• 2-(3-bromophenyl)-5-tert-butyl-1,3,4-oxadiazole
• BS-33386
• Boc-(S)-3-Amino-4-(1-naphenyl)butanoicacid
• SCHEMBL2465849
• AKOS011354930
• MFCD09878391
• CS-0205768
• DTXSID80650325
• 957065-96-2
• 2-(3-Bromophenyl)-5-tert-butyl-1,3,4-oxadiazole

• MDL： MFCD09878391
• Inchi： 1S/C12H13BrN2O/c1-12(2,3)11-15-14-10(16-11)8-5-4-6-9(13)7-8/h4-7H,1-3H3
• InChI Key： PJHHEWRHJXZUJR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NN=C(C(C)(C)C)O1

Computed Properties

• Exact Mass: 280.02100
• Monoisotopic Mass: 280.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.359
• Boiling Point: 362.4°Cat760mmHg
• Flash Point: 173°C
• Refractive Index: 1.545
• PSA: 38.92000
• LogP: 3.79660

2-(3-Bromophenyl)-5-tert-butyl-1,3,4-oxadiazole Security Information

• Hazardous Material Identification：